Cas no 63721-05-1 (3,3-Dimethyl-4-pentenoic acid methyl ester)

3,3-Dimethyl-4-pentenoic acid methyl ester Properties

Names and Identifiers

• Methyl 3,3-dimethylpent-4-enoate
• 3,3-Dimethyl-4-pentenoic acid methyl ester
• 4-Pentenoic acid,3,3-dimethyl-, methyl ester
• Methyl 3,3-dimethl-4-pentenoe
• 3,3-DiMethyl-4-pentenoic
• 3,3-Dimethyl-4-pentenoic acid methyl
• 3,3-dimethyl-4-pentenoicacimethylester
• 3,3-dimethyl-pent-4-enoic acid methyl ester
• METHYL 3,3-DIMETHL-4-PENTENOATE
• methyl 3,3-dimethyl-4-pentenoate
• methyl 3,3-dimethylpentenoate
• Methyl Ben Pavilion
• Pentenoate(4-Pentenoic acid,3,3-dimethyl-, methyl ester)
• NCGC00248639-01
• 4-Pentenoic acid 3,3-dimethyl methyl ester
• FT-0614073
• EC 264-431-8
• 4-Pentenoic acid, 3,3-dimethyl-, methyl ester
• A834484
• InChI=1/C8H14O2/c1-5-8(2,3)6-7(9)10-4/h5H,1,6H2,2-4H3
• DTXSID9028120
• Penten-4-oic acid, 3,3-dimethyl, methyl ester
• CS-W011018
• Methyl 3,3-dimethyl-4-pentenoate, 98%
• EN300-120011
• 3,3-Dimethyl-4-pentenoic acid, methyl ester
• CHEMBL3182689
• W-104883
• DTXCID608120
• CAS-63721-05-1
• F15429
• 63721-05-1
• Methyl 3,3-dimethyl-4-pentenoate #
• MFCD00075381
• UNII-4N16OY62SK
• AKOS006228004
• D2153
• Tox21_200468
• Q27260184
• NS00004537
• SCHEMBL502135
• 4N16OY62SK
• MKLKDUHMZCIBSJ-UHFFFAOYSA-
• NCGC00258022-01
• EINECS 264-431-8
• AS-47689
• DB-006266
• Methyl3,3-dimethylpent-4-enoate
• +Expand

• MDL： MFCD00075381
• InChIKey： MKLKDUHMZCIBSJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O2/c1-5-8(2,3)6-7(9)10-4/h5H,1,6H2,2-4H3
• SMILES： C=CC(C)(C)CC(=O)OC

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 142.09938
• Heavy Atom Count: 10
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.76170
• PSA: 26.30000
• Refractive Index: 1.423
• Boiling Point: 59°C/33mmHg
• Melting Point: No data available
• Flash Point: 107 ºF
• Color/Form: Colorless transparent liquid.
• Solubility: Not determined.
• Density: 0.899

3,3-Dimethyl-4-pentenoic acid methyl ester Security Information

• Symbol: GHS02
• Safety Term：3.2
• Safety Instruction： S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Hazardous Material transportation number：3272
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： R10
• Signal Word：warning
• HazardClass：3.2

3,3-Dimethyl-4-pentenoic acid methyl ester Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%